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Compound of Interest

Compound Name: 3-Methyl-4-methylsulfonylphenol

Cat. No.: B166747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and potential applications of 3-Methyl-4-(methylsulfonyl)phenol, CAS

number 14270-40-7. Due to a noted discrepancy in initial inquiries, this document clarifies that

CAS number 14270-40-7 corresponds to 3-Methyl-4-(methylsulfonyl)phenol and not 1-(2-

Chloro-6-methylphenyl)-2-pyrrolidinone.

Chemical and Physical Properties
The fundamental properties of 3-Methyl-4-(methylsulfonyl)phenol are summarized in the table

below, compiled from various chemical databases.[1]
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Property Value Source

Molecular Formula C₈H₁₀O₃S PubChem[1]

Molecular Weight 186.23 g/mol PubChem[1]

IUPAC Name
3-methyl-4-

(methylsulfonyl)phenol
PubChem[1]

CAS Number 14270-40-7 PubChem[1]

Appearance Tan to pink-brown powder ChemicalBook

XLogP3 0.6 PubChem[1]

Exact Mass 186.03506535 Da PubChem[1]

Synthesis and Experimental Protocols
While a specific, detailed synthesis protocol for 3-Methyl-4-(methylsulfonyl)phenol was not

readily available in the searched literature, a method for the closely related compound, 4-

(methylsulfonyl)phenol, has been documented. This protocol can likely be adapted by starting

with the appropriate methylated precursor.

Experimental Protocol: Synthesis of 4-
(Methylsulfonyl)phenol[2][3][4]
This protocol describes the oxidation of 4-(methylthio)phenol to 4-(methylsulfonyl)phenol.

Materials:

4-(methylthio)phenol

Oxone®

Ethanol

Water

Ethyl acetate
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Brine

Magnesium sulfate

Procedure:

Dissolve 4-(methylthio)phenol (0.50 g, 3.2 mmol) in a mixture of ethanol (10.0 mL) and water

(10.0 mL) at room temperature.

Add Oxone® (0.99 g, 6.5 mmol) portion-wise to the solution.

Stir the reaction mixture for 18 hours at room temperature.

After 18 hours, partition the mixture between ethyl acetate and water.

Separate the organic layer and wash it with brine.

Dry the organic layer over magnesium sulfate.

Concentrate the solution under vacuum to yield 4-(methylsulfonyl)phenol as a semi-solid.

Yield: 0.60 g (96%)

LCMS Analysis: Calculated for C₇H₉O₃S ([M+H]⁺): m/z = 173.0; Found: 173.0.[2]

Synthesis Workflow

Start: 4-(methylthio)phenol Dissolve in Ethanol/Water Add Oxone® Stir for 18h at RT Partition with Ethyl Acetate/Water Separate & Wash Organic Layer Dry over MgSO₄ Concentrate in vacuo Product: 4-(methylsulfonyl)phenol

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-(methylsulfonyl)phenol.

Biological Activity and Potential Applications
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Information regarding the specific biological activity of 3-Methyl-4-(methylsulfonyl)phenol is

limited. It is listed in PubChem as a metabolite of the organothiophosphate insecticide

Fenthion.[1] This suggests a potential role in toxicological and metabolic studies of Fenthion

exposure.

The broader class of methylsulfonyl phenols is recognized for its utility in medicinal chemistry.

[3] These compounds often serve as important building blocks in the synthesis of more

complex molecules with potential therapeutic applications. The sulfonyl group can influence

physicochemical properties such as solubility and metabolic stability, making it a valuable

moiety in drug design.

While no specific signaling pathways involving 3-Methyl-4-(methylsulfonyl)phenol have been

detailed in the available literature, a hypothetical metabolic pathway from its parent compound,

Fenthion, can be conceptualized.

Hypothetical Metabolic Pathway

Fenthion
Metabolic Oxidation

(e.g., CYP450 enzymes)
3-Methyl-4-(methylsulfonyl)phenol Further Conjugation & Excretion

Click to download full resolution via product page

Caption: Hypothetical metabolic pathway of Fenthion to its metabolite.

Analytical Methods
The analysis of phenols and cresols, including compounds like 3-Methyl-4-

(methylsulfonyl)phenol, can be performed using several established analytical techniques.

High-performance liquid chromatography (HPLC) with ultraviolet (UV) detection is a common

method. For instance, a reverse-phase HPLC method with UV detection at 218 nm has been

described for the analysis of phenol and cresol isomers.[4] Gas chromatography (GC) with

flame ionization detection (FID) is another suitable technique that can offer good resolution of

isomers.[4]

Suppliers
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3-Methyl-4-(methylsulfonyl)phenol is available from various chemical suppliers as a research

chemical. A partial list of suppliers includes:

LGC Standards[5]

AK Scientific, Inc.[6]

Safety Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 3-Methyl-4-(methylsulfonyl)phenol is associated with the following hazards[1]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Standard laboratory safety precautions, including the use of personal protective equipment

such as gloves and safety glasses, should be followed when handling this compound. Work

should be conducted in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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